Cas no 1409950-63-5 (1-chloro-6-ethoxy-4-methoxyisoquinoline)
1409950-63-5 structure
Product Name:1-chloro-6-ethoxy-4-methoxyisoquinoline
CAS No:1409950-63-5
MF:C12H12ClNO2
MW:237.682182312012
CID:2111780
Update Time:2023-11-19
1-chloro-6-ethoxy-4-methoxyisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-6-ethoxy-4-methoxyIsoquinoline
- ZPULWFMWARBLOG-UHFFFAOYSA-N
- Isoquinoline, 1-chloro-6-ethoxy-4-methoxy-
- CID 86683194
- 1-chloro-6-ethoxy-4-methoxyisoquinoline
-
- Inchi: 1S/C12H12ClNO2/c1-3-16-8-4-5-9-10(6-8)11(15-2)7-14-12(9)13/h4-7H,3H2,1-2H3
- InChI Key: ZPULWFMWARBLOG-UHFFFAOYSA-N
- SMILES: ClC1C2C=CC(=CC=2C(=CN=1)OC)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 227
- Topological Polar Surface Area: 31.4
Experimental Properties
- Density: 1.230±0.06 g/cm3(Predicted)
- Boiling Point: 382.3±37.0 °C(Predicted)
- pka: 2.48±0.39(Predicted)
1-chloro-6-ethoxy-4-methoxyisoquinoline Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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